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Compound of Interest

Compound Name: 3-Ethylpentanal

Cat. No.: B3010029

For Immediate Release

[City, State] — [Date] — A comprehensive guide comparing the boiling points of 3-Ethylpentanal
and its various structural isomers has been published, offering valuable physical property data
for researchers, scientists, and professionals in the field of drug development. This guide
provides a detailed comparison supported by experimental data, outlining the methodologies
for boiling point determination.

The study highlights the structural nuances that lead to variations in boiling points among
C7H140 aldehydes. Factors such as chain length, branching, and the position of the ethyl and
methyl groups significantly influence the volatility and, consequently, the boiling point of these
compounds.

Boiling Point Comparison of 3-Ethylpentanal and Its
Isomers

The following table summarizes the experimentally determined boiling points of 3-
Ethylpentanal and a selection of its isomers at standard atmospheric pressure.
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Compound Name IUPAC Name Structure Boiling Point (°C)
Heptanal Heptanal CH3(CHz2)sCHO 153[1]
CH3(CH2)3CH(CHs)C
2-Methylhexanal 2-Methylhexanal HO 139-141
CHsCH2CH2CH(CHs3)
3-Methylhexanal 3-Methylhexanal 143-144[2]
CH2CHO
CHsCH2CH(CH3s)CH:z
4-Methylhexanal 4-Methylhexanal 141.2[3]
CH2CHO
5-Methylhexanal 5-Methylhexanal (CH3)2CH(CH2)sCHO 141.2[4]
(CH3CH2)2CHCH2CH )
3-Ethylpentanal 3-Ethylpentanal o Not available
) ) CH3(CH2)2C(CHs)2CH
2,2-Dimethylpentanal 2,2-Dimethylpentanal o 136.4[5]
) ) (CH3)2CHCH2CH(CH3
2,4-Dimethylpentanal 2,4-Dimethylpentanal JCHO 134.5[6]

4,4-Dimethylpentanal 4,4-Dimethylpentanal (CHs3)3sCCH2CH2CHO 136-137[7]

Understanding the Trends

The data reveals a clear trend related to molecular structure. The straight-chain isomer,
heptanal, exhibits the highest boiling point among the listed compounds.[1] This is attributed to
the greater surface area available for intermolecular van der Waals forces. As the degree of
branching increases, the molecule becomes more compact, reducing the surface area and
weakening these intermolecular forces, which in turn lowers the boiling point. For instance, the
dimethylpentanal isomers generally have lower boiling points than the methylhexanal isomers
and heptanal.

Experimental Protocols for Boiling Point
Determination
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The boiling points cited in this guide are determined using standardized laboratory procedures.
Two common and reliable methods are the distillation method and the Thiele tube method.

Distillation Method

This technique is suitable when a sufficient quantity of the liquid is available (typically >5 mL).

[3114]

Procedure:

The aldehyde is placed in a round-bottom flask with a few boiling chips to ensure smooth
boiling.

« Adistillation apparatus is assembled, consisting of the flask, a distillation head, a condenser,
and a receiving flask. A thermometer is positioned so that its bulb is just below the side arm
of the distillation head, ensuring it accurately measures the temperature of the vapor that is
in equilibrium with the distilling liquid.

o The flask is gently heated. As the liquid boils, the vapor rises, surrounds the thermometer
bulb, and then passes into the condenser, where it cools and liquefies, collecting in the
receiving flask.

e The temperature is recorded when it stabilizes, which corresponds to the boiling point of the
substance at the prevailing atmospheric pressure.[2]

Thiele Tube Method

This micro-method is ideal when only a small sample of the substance is available.[4]
Procedure:

» A small amount of the aldehyde is placed in a small test tube or fusion tube.

» A capillary tube, sealed at one end, is inverted and placed into the liquid.

e The tube is attached to a thermometer and immersed in a Thiele tube containing a high-
boiling point oil (e.g., mineral oil).[8][9]
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e The Thiele tube is heated gently, causing the oil to circulate and heat the sample uniformly.

[°]

e As the temperature rises, air trapped in the capillary tube expands and escapes as a slow
stream of bubbles.

e Heating is continued until a rapid and continuous stream of bubbles emerges from the
capillary tube.

e The heat source is then removed, and the apparatus is allowed to cool.

e The boiling point is the temperature at which the stream of bubbles stops and the liquid just
begins to be drawn back into the capillary tube.[4]

Structural Relationships and Boiling Points

The following diagram illustrates the structural relationships between 3-Ethylpentanal and its
isomers and the general trend in their boiling points.
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Click to download full resolution via product page

Caption: Isomeric Structures and Boiling Point Trends.

This guide serves as a valuable resource for professionals requiring accurate physical property
data for aldehydes in their research and development endeavors. The clear presentation of
data and detailed experimental protocols aims to facilitate further scientific investigation and
application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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